Benzenesulfonyl Chloride

• CAS No.: 98-09-9
• Product Name: Benzenesulfonyl Chloride
• Molecular Formula: C6H5ClO2S
• Molecular Weight: 176.62 g/mol
• IUPAC Name: benzenesulfonyl chloride
• Standard InChI: InChI=1S/C6H5ClO2S/c7-10(8,9)6-4-2-1-3-5-6/h1-5H
• Standard InChIKey: CSKNSYBAZOQPLR-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)S(=O)(=O)Cl
• Canonical SMILES: C1=CC=C(C=C1)S(=O)(=O)Cl
• Boiling Point: 484.7 °F at 760 mm Hg (USCG, 1999); 252.0 °C; 177 °C AT 100 MM HG; 120 °C AT 10 MM HG; DECOMP 251-252 °C AT 760 MM HG
• Colorform: COLORLESS, OILY LIQUID
• Density: 1.3842 at 59 °F (USCG, 1999); SP GR: 1.3842 AT 15 °C/15 °C
• Flash Point: greater than 233.6 °F (USCG, 1999)
• Melting Point: 58.1 °F (USCG, 1999); 14.5 °C
• Physical Description: Benzenesulfonyl chloride appears as a colorless to slightly yellow solid that melts at approximately 40°F. Very irritating to skin, eyes and mucous membranes. May emit toxic fumes when heated to high temperatures. Used to make dyes and other chemicals.; Liquid
• Description: Benzenesulfonyl chloride appears as a colorless to slightly yellow solid that melts at approximately 40°F. Very irritating to skin, eyes and mucous membranes. May emit toxic fumes when heated to high temperatures. Used to make dyes and other chemicals.
• Shelf Life: STABLE TOWARD COLD WATER
• Solubility: INSOL IN WATER; SOL IN ETHER, ALCOHOL
• Synonyms: Benzene sulfochloride; Benzenesulfonic chloride; Benzenesulphonyl chloride; NSC 2864; Phenylsulfonyl chloride
• Vapor Pressure: 0.06 mmHg; 0.068 mm Hg at 25 deg (est)
• PubChem Compound: 7369
• Last Modified: Nov 12 2021